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Compound of Interest

Compound Name: JNJ-42041935

Cat. No.: B608221 Get Quote

JNJ-42041935 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and handling of JNJ-42041935
in solution. Below you will find troubleshooting guides, frequently asked questions, and detailed

experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My JNJ-42041935 solution appears to have precipitated. What should I do?

A1: Precipitation can occur if the solubility limit is exceeded or due to improper storage.

Troubleshooting Steps:

Gently warm the solution to 37°C to see if the precipitate redissolves.

Sonication can also aid in redissolving the compound.[1]

If precipitation persists, it may be necessary to prepare a fresh stock solution at a lower

concentration.

For in vivo formulations, ensure that the solvents are added sequentially and the solution

is clear before adding the next solvent.[1]
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Q2: How should I prepare a stock solution of JNJ-42041935?

A2: It is recommended to prepare a concentrated stock solution in an appropriate organic

solvent.

Recommended Solvents:

Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions, with a

solubility of up to 100 mg/mL.[2]

Other options include Dimethylformamide (DMF) at 25 mg/mL and Ethanol at 10 mg/mL.

[3][4]

Protocol: Refer to the detailed "Preparation of Stock Solution" protocol below.

Q3: What are the recommended storage conditions for JNJ-42041935 solutions to minimize

degradation?

A3: Proper storage is crucial to maintain the stability of JNJ-42041935.

Stock Solutions: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw

cycles and store at -20°C or -80°C.[1] Under these conditions, stock solutions in DMSO are

stable for up to 6 months.[5]

Short-term Storage: For use within one week, aliquots can be stored at 4°C.[1]

Working Solutions: It is highly recommended to prepare working solutions for in vivo

experiments fresh on the day of use.[6][7]

Q4: I am observing lower than expected activity in my cell-based assay. Could this be related to

compound degradation?

A4: Yes, a loss of activity can be indicative of compound degradation or improper handling.

Troubleshooting Workflow:
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Troubleshooting Low Activity

Start Inspect stock solution for precipitation
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Low Activity Troubleshooting Workflow

Data on JNJ-42041935 Stability and Solubility
The following tables summarize the stability and solubility of JNJ-42041935 based on available

data.

Table 1: Stability of JNJ-42041935

Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C ≥ 4 years
Protect from light.[3]

[5]

Stock Solution (in

DMSO)
-20°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.[2]

[5]

Stock Solution (in

solvent)
-80°C Up to 1 year

Aliquot to avoid

freeze-thaw cycles.[1]

Short-term Stock

Solution
4°C Up to 1 week [1]

Table 2: Solubility of JNJ-42041935
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Solvent Concentration Notes

DMSO up to 100 mg/mL [2]

DMF 25 mg/mL

Ethanol 10 mg/mL [3]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL Poor aqueous solubility.

In Vivo Formulation* 2 mg/mL Sonication is recommended.[1]

*10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline[1]

Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock Solution

Calculate: JNJ-42041935 has a molecular weight of 346.65 g/mol .[2] To prepare a 100 mM

solution, you will need 34.665 mg per 1 mL of DMSO.

Weigh: Accurately weigh the required amount of JNJ-42041935 powder.

Dissolve: Add the appropriate volume of high-purity DMSO.

Mix: Vortex or sonicate the solution until the compound is completely dissolved.

Store: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.
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Stock Solution Preparation

Start

Weigh JNJ-42041935 Powder

Add appropriate volume of DMSO

Vortex/Sonicate until dissolved

Aliquot into single-use vials
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Stock Solution Preparation Workflow

Protocol 2: Preparation of In Vivo Formulation (2 mg/mL)
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This protocol is for a formulation containing 10% DMSO, 40% PEG300, 5% Tween 80, and

45% Saline.[1]

Prepare a concentrated stock: Dissolve JNJ-42041935 in DMSO first. For a final

concentration of 2 mg/mL, you can make a 20 mg/mL stock in DMSO.

Sequential Addition:

Start with the 10% volume of the DMSO stock.

Add the 40% volume of PEG300 and mix thoroughly.

Add the 5% volume of Tween 80 and mix until the solution is clear.

Finally, add the 45% volume of saline and mix.

Ensure Dissolution: If any precipitation occurs, gentle heating and/or sonication can be used

to aid dissolution.[6][7]

Use Immediately: This working solution should be prepared fresh and used on the same day.

[1]

Disclaimer: This guide is intended for informational purposes only. Researchers should always

refer to the manufacturer's specific instructions and conduct their own validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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